Cas no 74549-14-7 (2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate)

• Product Name: 2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate
• CAS No: 74549-14-7
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 576830
• PubChem ID: 6365739
• Update Time: 2025-04-19

2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate
• 4,4-dimethoxy-3-methyl-2-butenyl acetate
• (2E)-4,4-dimethoxy-3-methylbut-2-en-1-yl acetate
• EINECS 277-919-0
• SCHEMBL8015610
• 74549-14-7

• Inchi： 1S/C9H16O4/c1-7(9(11-3)12-4)5-6-13-8(2)10/h5,9H,6H2,1-4H3/b7-5+
• InChI Key： OHFDXHXDNYMPBW-FNORWQNLSA-N
• SMILES： O(C)C(/C(/C)=C/COC(C)=O)OC

Computed Properties

• Exact Mass: 206.11544
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 75.99